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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033

The following guide provides essential safety and logistical information for the proper handling
and disposal of 3-Cyanophenol (also known as 3-Hydroxybenzonitrile), ensuring the safety of
laboratory personnel and compliance with environmental regulations. This substance is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Immediate Safety and Handling

Before handling 3-Cyanophenol, it is crucial to work in a well-ventilated area, preferably within
a chemical fume hood.[1][4][5] All personnel must be equipped with appropriate Personal
Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side shields or goggles are mandatory.[5]

o Skin Protection: A laboratory coat and nitrile gloves are required to prevent skin contact.[4][5]
Contaminated gloves should be disposed of properly after use.[5]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or equivalent respirator should be used.[6]

In case of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1] Seek immediate medical attention.[1]
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» Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation

occurs, seek medical advice.[1]

 Ingestion: If swallowed, call a poison center or doctor.[1][7] Rinse the mouth with water and

do not induce vomiting.[1][7]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1][7]

Quantitative Data and Hazard Information

This table summarizes key quantitative and safety data for 3-Cyanophenol.

Property Value Reference
Chemical Formula C7HsNO [2][6]
Molecular Weight 119.12 g/mol [2][6]
Appearance Light brown solid powder [1][6]
Melting Point 75-80°C/167-176 °F [1]

GHS Hazard Class

Acute Toxicity 4 (Oral), Skin
Irritant 2, Eye Irritant 2, STOT
SE 3

[1](2](6]

Signal Word

Warning

[3](6]

Transport Information

UN3439, NITRILES, SOLID,
TOXIC, N.O.S.

[1]

Hazard Class (DOT)

6.1 (Toxic Substances)

[1]

Packing Group

[1]

Step-by-Step Disposal Protocol

Disposing of 3-Cyanophenol must be handled as a hazardous waste procedure. Never

dispose of this chemical down the drain or in regular trash.[4][7][8]
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Experimental Protocol: Waste Segregation and
Collection

o Designate a Waste Container: Use a dedicated, leak-proof container made of compatible
material for collecting 3-Cyanophenol waste.[9] The container must be clearly labeled with
the words "Hazardous Waste" and "3-Cyanophenol”.[9][10]

e Segregate Waste: Do not mix 3-Cyanophenol waste with other waste streams, especially
strong oxidizing agents or incompatible chemicals.[1][11]

e Collect Waste: Place all solid 3-Cyanophenol waste, contaminated materials (e.g., weigh
boats, contaminated wipes), and rinseate from empty containers into the designated
hazardous waste container.

o Container Management: Keep the waste container tightly sealed at all times, except when
adding waste.[8][9] This prevents the release of vapors and potential spills.[9]

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA), such as a ventilated cabinet or a designated section of a fume hood, away from
incompatible materials.[10][11]

Protocol for Empty Container Disposal

Empty containers that held 3-Cyanophenol must be treated as hazardous waste until properly
decontaminated.

« Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or
ethanol) that can dissolve 3-Cyanophenol.[8][12]

¢ Collect Rinseate: Collect all rinseate from the rinsing process as hazardous waste and add it
to your designated 3-Cyanophenol waste container.[8][12]

» Final Disposal of Container: Once triple-rinsed, deface or remove the original chemical label
and dispose of the container in the regular trash or recycling, according to institutional
guidelines.[8]

Final Disposal Procedure
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e Engage a Licensed Contractor: The ultimate disposal of 3-Cyanophenol waste must be
handled by a licensed and approved waste disposal company.[1][5] Do not attempt to treat or
dispose of the chemical on-site through methods like evaporation.[4][8]

o Recommended Disposal Method: The preferred method of disposal is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[5] This can be achieved by
dissolving or mixing the material with a combustible solvent.[5]

o Documentation: Maintain detailed records of the waste generation and disposal process as
required by institutional and regulatory protocols.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Cyanophenol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Identify 3-Cyanophenol Waste

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Response

Spill or
Routine Disposal?

Contain & Clean Up Spill
(Avoid Dust Generation)

| /

Waste Collection & Storage

Place in Labeled, Compatible
Hazardous Waste Container

Store Sealed Container in
Satellite Accumulation Area (SAA)

Final Disposal

Arrange Pickup by Licensed
Waste Disposal Company

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Cyanophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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